2-(methyl(4-(trifluoromethyl)benzo[d]thiazol-2-yl)amino)-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-[methyl-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]amino]-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C17H11F6N3OS/c1-26(7-12(27)24-10-6-5-9(18)13(19)14(10)20)16-25-15-8(17(21,22)23)3-2-4-11(15)28-16/h2-6H,7H2,1H3,(H,24,27)
• InChI Key: NBKSAJYGEVCBEM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C(=C(C=C1)F)F)F)C2=NC3=C(C=CC=C3S2)C(F)(F)F
• Molecular Formula: C17H11F6N3OS
• Molecular Weight: 419.3 g/mol

Description

The compound contains a benzo[d]thiazol-2-yl group, a trifluoromethyl group, and an acetamide group. Benzo[d]thiazol-2-yl is a type of heterocyclic aromatic compound that contains a benzene ring fused to a thiazole ring. The trifluoromethyl group is a type of alkyl group derived from methane, where three of the hydrogen atoms are replaced by fluorine atoms. Acetamide (CH3CONH2) is an organic compound that falls under the class of amides.

Molecular Structure Analysis

The molecular structure of such compounds can be analyzed using various spectroscopic techniques such as NMR, IR, and mass spectrometry. These techniques can provide information about the types of bonds, functional groups, and the overall structure of the molecule.

Chemical Reactions Analysis

The chemical reactivity of such compounds can be influenced by the functional groups present in the molecule. For instance, the trifluoromethyl group is known for its high electronegativity, which can make the compound more reactive.

Physical And Chemical Properties Analysis

The physical and chemical properties of such compounds can be influenced by the functional groups present in the molecule. For instance, the presence of the trifluoromethyl group can increase the compound’s stability and lipophilicity.

Scientific Research Applications

Antioxidant Activity

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Agrochemicals and Pesticides

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Materials Chemistry and Polymers

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Future Directions

The future research directions would depend on the intended use of the compound. For instance, if the compound shows promising biological activity, future research could focus on optimizing its properties for drug development.

Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through non-covalent interactions such as hydrogen bonding, ionic interactions, and hydrophobic effects .

Pharmacokinetics

Its chemical structure suggests that it may have good bioavailability due to the presence of functional groups that enhance solubility and permeability .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. Without knowledge of its specific targets and mode of action, it’s challenging to predict its effects at the molecular and cellular level .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, changes in pH can affect the compound’s ionization state, potentially altering its interaction with targets. Similarly, high temperatures may increase the compound’s rate of degradation, reducing its efficacy .